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Compound of Interest

Compound Name: Ceftriaxone sodium salt

Cat. No.: B15604573

For researchers, scientists, and drug development professionals, this guide provides an
objective comparison of the in vivo efficacy of Ceftriaxone sodium salt and Penicillin. The
following sections detail supporting experimental data, comprehensive protocols, and visual
representations of key biological and experimental processes.

This guide synthesizes findings from multiple in vivo studies to compare the performance of
Ceftriaxone, a third-generation cephalosporin, and Penicillin, a foundational beta-lactam
antibiotic. The comparative efficacy is evaluated across different infectious disease models,
including syphilis, pneumococcal pneumonia, and leptospirosis, highlighting the strengths and
limitations of each antibiotic.

Quantitative Data Summary

The in vivo efficacy of Ceftriaxone and Penicillin has been rigorously tested in various animal
models and clinical trials. The data below summarizes key findings from these studies, focusing
on metrics such as curative doses, survival rates, and bacterial clearance.
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Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of in vivo studies.

Below are summaries of the experimental protocols from key comparative studies.

Syphilis in Rabbit Model
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e Animal Model: Male New Zealand white rabbits.
o Bacterial Strain:Treponema pallidum (Nichols strain).

e Infection Protocol: Intratesticular inoculation of T. pallidum. Treatment was initiated 7 to 10
days post-infection when cutaneous lesions were positive by dark-field microscopy.

o Treatment Regimen: Daily intramuscular injections of aqueous solutions of the sodium salts
of Ceftriaxone or Penicillin G for 5 days. Total dosages ranged from 0.625 to 5 pmol/kg.

» Efficacy Evaluation: The primary outcomes measured were the time for cutaneous lesions to
become dark-field negative, the serological response (Rapid Plasma Reagin test), and the
absence of T. pallidum in popliteal lymph nodes six months after treatment.[2][8]

Pneumococcal Pneumonia in Mouse Model

e Animal Model: Leukopenic Swiss mice.

» Bacterial Strains: Penicillin-susceptible and penicillin-resistant strains of Streptococcus
pneumoniae serotype 19.

« Infection Protocol: Intranasal inoculation of the bacterial suspension.

o Treatment Regimen: Two subcutaneous injections of Ceftriaxone or amoxicillin (a type of
penicillin) at 12-hour intervals for 3 days.

» Efficacy Evaluation: The minimal protective dose was determined based on the survival rate
of the treated mice. Bacterial load in the lungs was also quantified to assess the antibacterial
effect.[3]

Visualizing the Mechanisms and Methodologies

To further elucidate the comparative aspects of Ceftriaxone and Penicillin, the following
diagrams illustrate their mechanism of action, a typical experimental workflow, and the logical
framework of the comparison.
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Mechanism of Action of Beta-Lactam Antibiotics
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Experimental Workflow for In Vivo Efficacy Testing
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Logical Framework for Efficacy Comparison
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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